Cas no 2034565-42-7 (N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)
N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
- F6516-1383
- N-[(5-thiophen-3-ylfuran-2-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
- N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
- N-((5-(thiophen-3-yl)furan-2-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
- AKOS026693417
- 2034565-42-7
-
- Inchi: 1S/C17H15NO4S2/c19-24(20,15-2-4-16-12(9-15)5-7-21-16)18-10-14-1-3-17(22-14)13-6-8-23-11-13/h1-4,6,8-9,11,18H,5,7,10H2
- InChI Key: YMTQBESEHYBZNX-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)CCO2)(NCC1=CC=C(C2=CSC=C2)O1)(=O)=O
Computed Properties
- Exact Mass: 361.04425031g/mol
- Monoisotopic Mass: 361.04425031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 105Ų
N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6516-1383-2μmol |
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2034565-42-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6516-1383-5μmol |
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2034565-42-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6516-1383-10μmol |
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2034565-42-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6516-1383-20μmol |
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2034565-42-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6516-1383-1mg |
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2034565-42-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6516-1383-2mg |
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2034565-42-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6516-1383-3mg |
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2034565-42-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6516-1383-4mg |
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2034565-42-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6516-1383-5mg |
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2034565-42-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6516-1383-10mg |
N-{[5-(thiophen-3-yl)furan-2-yl]methyl}-2,3-dihydro-1-benzofuran-5-sulfonamide |
2034565-42-7 | 10mg |
$79.0 | 2023-09-08 |
N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
Comprehensive Overview of N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034565-42-7)
In the rapidly evolving field of organic chemistry and pharmaceutical research, the compound N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 2034565-42-7) has garnered significant attention due to its unique structural features and potential applications. This sulfonamide derivative combines a thiophene-furan hybrid scaffold with a dihydrobenzofuran core, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a small-molecule modulator in therapeutic areas such as inflammation and metabolic disorders.
The molecular structure of N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide features a sulfonamide linker, which is known to enhance binding affinity to biological targets. This characteristic aligns with current trends in fragment-based drug design, where researchers prioritize compounds with optimal pharmacophore properties. The presence of both thiophene and furan rings suggests potential interactions with enzymes or receptors involved in oxidative stress pathways, a hot topic in neurodegenerative disease research.
From a synthetic chemistry perspective, the preparation of CAS No. 2034565-42-7 involves multi-step organic transformations, including cross-coupling reactions and sulfonylation. These methods are widely discussed in academic circles, especially with the growing demand for green chemistry alternatives. Recent publications highlight the use of catalytic systems to improve the yield and sustainability of such syntheses, addressing environmental concerns raised by the pharmaceutical industry.
Analytical characterization of this compound typically employs advanced techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are critical for verifying the purity and structural integrity of N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide, especially when exploring its structure-activity relationships (SAR). The compound's logP and solubility profiles are also frequently analyzed, as these properties directly impact its bioavailability—a key consideration in modern drug development.
In the context of computational chemistry, molecular docking studies have predicted favorable binding energies for this sulfonamide derivative with various protein targets. This aligns with the increasing use of AI-driven drug discovery platforms, where researchers leverage machine learning algorithms to screen compound libraries. The thiophene-furan moiety in particular has shown promise in virtual screening campaigns targeting G-protein-coupled receptors (GPCRs), a major focus area for many biotech companies.
The commercial availability of CAS No. 2034565-42-7 through specialty chemical suppliers has facilitated broader research into its applications. Current market trends indicate growing demand for such heterocyclic building blocks, driven by the expansion of high-throughput screening programs. Quality control specifications typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents—standards that reflect the compound's potential as a lead compound in medicinal chemistry projects.
From a regulatory standpoint, proper handling and storage of N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide follow standard laboratory safety protocols. Material safety data sheets (MSDS) emphasize protection against dust inhalation and recommend working in fume hoods—precautions that align with workplace safety initiatives in the chemical industry. The compound's stability under various conditions remains an active area of investigation, particularly for researchers developing formulation strategies.
Looking ahead, the scientific community anticipates further studies exploring the structure-activity relationships of this sulfonamide derivative. With the rising interest in polypharmacology approaches, the dual thiophene-furan system presents opportunities for designing multi-target agents. Additionally, the compound's potential in bioconjugation chemistry could open new avenues in proteolysis-targeting chimera (PROTAC) development—an exciting frontier in drug discovery.
For researchers seeking detailed synthetic protocols or analytical data for CAS No. 2034565-42-7, recent patent literature and journal articles provide comprehensive methodologies. The compound's growing presence in chemical databases reflects its importance as a research chemical with diverse potential applications. As the field progresses, updates on its biological activity profiles and mechanistic studies are expected to emerge, potentially positioning it as a valuable tool compound for various therapeutic investigations.
2034565-42-7 (N-{5-(thiophen-3-yl)furan-2-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)